Cas no 2172518-57-7 (5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid)

• Product Name: 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid
• CAS No: 2172518-57-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6290501
• PubChem ID: 165536891
• Update Time: 2025-10-12

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid
• EN300-1521392
• 5-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-methylpentanoic acid
• 2172518-57-7

• Inchi： 1S/C27H32N2O5/c1-18(24(30)31)9-8-16-28-25(32)27(14-6-7-15-27)29-26(33)34-17-23-21-12-4-2-10-19(21)20-11-3-5-13-22(20)23/h2-5,10-13,18,23H,6-9,14-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YGFBYFDHAGUTRI-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCC(C(=O)O)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid

Introduction to 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic Acid (CAS No. 2172518-57-7)

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid, identified by its CAS number 2172518-57-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of drug discovery and development. The intricate structure of this molecule, characterized by its fluoren-9-yl moiety and cyclopentylformamido group, suggests a high degree of molecular complexity and functionality, which is often leveraged to design novel bioactive agents.

The fluoren-9-yl substituent is a key feature of this compound, contributing to its unique chemical properties and biological interactions. Fluorene derivatives are widely recognized for their stability, solubility, and ability to serve as pharmacophores in drug design. The presence of the methoxycarbonyl group further enhances the molecule's reactivity and potential for further chemical modification, making it a valuable scaffold for medicinal chemists. The cyclopentylformamido moiety adds another layer of complexity, providing a site for hydrogen bonding and interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The structure of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid makes it a promising candidate for such applications. Specifically, the combination of the fluoren-9-yl and cyclopentylformamido groups suggests potential activity against targets involved in cancer, inflammation, and neurodegenerative disorders. These targets are of particular interest due to their complex mechanisms and the lack of effective treatments available.

The development of this compound has been influenced by advancements in synthetic chemistry and computational modeling. Modern techniques allow for the efficient synthesis of complex molecules like 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid, enabling researchers to explore its biological activity with greater precision. Computational methods, such as molecular docking and virtual screening, have also played a crucial role in identifying potential binding interactions between this compound and its target proteins.

One of the most exciting aspects of this research is the potential for structure-based drug design. By understanding the three-dimensional structure of the target proteins and how they interact with small molecules like 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid, researchers can make informed modifications to improve potency, selectivity, and pharmacokinetic properties. This approach has led to the discovery of several novel drugs that have made it to clinical use in recent years.

The synthesis of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, allows for the efficient construction of the molecule's core framework. Once synthesized, the compound is subjected to rigorous analytical testing to confirm its identity and purity before being used in biological assays.

Biological testing is a critical step in evaluating the potential therapeutic applications of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid. In vitro assays are typically performed first to assess interactions with target enzymes and receptors. These assays provide preliminary data on potency and selectivity, helping researchers determine if further development is warranted. If initial results are promising, further studies may be conducted in vivo using animal models to evaluate efficacy and toxicity.

The latest research on 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid has revealed several interesting findings. For instance, studies have shown that this compound can modulate the activity of enzymes involved in cancer cell proliferation. By inhibiting specific enzymatic pathways, it may be possible to slow down tumor growth or induce apoptosis in cancer cells. Additionally, preliminary data suggest that it may have anti-inflammatory properties by interacting with inflammatory cytokines and signaling pathways.

The structural features of this compound also make it an attractive candidate for developing targeted therapies. The presence of both hydrophobic and polar functional groups allows it to interact with a wide range of biological targets. This versatility is particularly valuable in drug design, where achieving optimal binding affinity often requires balancing multiple interaction types. Furthermore, the stability provided by the methoxycarbonyl group ensures that the compound remains intact under physiological conditions, enhancing its bioavailability.

In conclusion, 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylpentanoic acid (CAS No. 2172518-57-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a promising candidate for treating various diseases, particularly cancer and inflammatory disorders. Ongoing research continues to uncover new therapeutic potentials for this compound, highlighting its importance in modern drug discovery efforts.